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Introduction: Presenilin 2 (PSEN2) is a critical protein implicated in the pathogenesis of
Alzheimer's disease (AD). As the catalytic core of the y-secretase complex, it plays a pivotal
role in the cleavage of the Amyloid Precursor Protein (APP), a process that can generate
neurotoxic amyloid-beta (Ap) peptides.[1] Mutations in the PSEN2 gene are linked to early-
onset, familial Alzheimer's disease (FAD), often by altering the ratio of AB42 to AB40 peptides.
[2][3] The CRISPR-Cas9 gene-editing system offers a precise and powerful tool to investigate
the complex functions of PSEN2. By enabling targeted gene knockouts, correction of
pathogenic mutations, and introduction of specific variants, CRISPR-Cas9 facilitates a deeper
understanding of PSEN2's role in both normal physiology and disease states, paving the way
for novel therapeutic strategies.[4][5]

Key Applications of CRISPR-Cas9 in PSEN2
Functional Studies

The versatility of CRISPR-Cas9 allows for several key experimental approaches to study
PSEN2:
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o Correction of Familial AD Mutations: One of the most powerful applications is the correction
of specific FAD-causing mutations in patient-derived induced pluripotent stem cells (iPSCs).
For example, correcting the PSEN2 N141l mutation in iPSC-derived basal forebrain
cholinergic neurons (BFCNSs) has been shown to reverse disease-related phenotypes, such
as an elevated AB42/AB40 ratio and electrophysiological deficits.[2][6][7] This approach
provides a direct link between the specific mutation and the observed cellular pathology.

e Generation of Knockout Models: Creating PSEN2 knockout (KO) cell lines or animal models
allows for the investigation of its loss-of-function effects.[8] Studies using PSEN2 KO
neurons have revealed its role in mitochondrial calcium uptake and the maintenance of
endoplasmic reticulum (ER)-mitochondria connections.[9][10] Furthermore, generating
double knockouts of PSEN1 and PSENZ2 in cell lines like mouse neuroblastoma (N2A) cells
results in the complete ablation of A3 production, creating a clean background for studying
the effects of re-introducing specific mutant forms of the proteins.[11][12]

 Investigation of y-Secretase Substrate Specificity: By selectively knocking out PSEN1 or
PSENZ2, researchers can dissect the distinct roles of the two different y-secretase
complexes. This has been used to show that PSEN2-containing y-secretase is primarily
localized to late endosomes/lysosomes and is responsible for processing specific substrates
within these compartments, generating a distinct intracellular pool of AB.[13]

Data Presentation: Quantitative Outcomes of PSEN2
Gene Editing

CRISPR-Cas9-mediated editing of PSEN2 leads to measurable functional changes. The
following tables summarize key quantitative data from studies correcting the PSEN2 N1411
mutation in iPSC-derived neurons.

Table 1: Effect of CRISPR-Cas9 Correction on AB42/AB40 Ratio
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Cell Line | Condition AB42/AB40 Ratio (Relative) Reference
Control (Wild-Type) ~1.0 [14]
PSEN2 N141| Mutant Increased (significantly > 1.0) [7][14]
PSEN2 N141I + CRISPR Normalized (restored to control

. [21[7]114]
Correction levels)

Table 2: Electrophysiological Phenotypes and Their Reversal by CRISPR-Cas9 Correction

PSEN2 N141l Phenotype after
Parameter . Reference
Mutant Phenotype CRISPR Correction

Maximum Action Significantly Restored to control
. : [71[15][16]
Potential Spikes decreased levels
Action Potential Significantly Restored to control
: [71[15][16]
Height decreased levels

Experimental Workflows and Signaling Pathways

Visualizing the experimental processes and the biological pathways involving PSEN2 is crucial
for understanding the application of CRISPR-Cas9.
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CRISPR-Cas9 workflow for correcting a PSEN2 mutation in iPSCs.
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Workflow for generating a PSEN2 knockout cell line via CRISPR-Cas9.
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PSENZ2 in APP Processing and A3 Production
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Role of PSEN2 within the y-secretase complex in APP processing.

PSEN2 Function in ER-Mitochondria Calcium Signaling
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PSENZ2 loss-of-function impairs ER-mitochondria Ca2+ transfer.

Experimental Protocols
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Protocol 1: CRISPR-Cas9 Mediated Correction of the
PSEN2 N1411 Mutation in iPSCs

This protocol is adapted from methodologies used to correct the PSEN2 N141l point mutation.
[14][15]

1. Materials:

o Patient-derived iPSCs (PSEN2 N141I heterozygous)

e pSpCas9(BB)-2A-GFP vector (or similar plasmid expressing Cas9 and a gRNA scaffold)
» gRNA targeting exon 5 of PSEN2 containing the N141l mutation

¢ Single-stranded oligodeoxynucleotide (ssODN) donor template with the wild-type sequence
(~100-200 nt)

o Lipofectamine Stem Transfection Reagent (or other suitable method like electroporation)
e IPSC culture medium and reagents

e FACS instrument for sorting GFP-positive cells

e Genomic DNA extraction kit

¢ PCR primers flanking the target site

e Sanger sequencing reagents

2. Methods:

» gRNA Design and Cloning:

o Design a 20-nt gRNA specific to the region of the N1411 mutation in PSEN2 exon 5.[14]
Ensure the gRNA directs Cas9 to cut close to the mutation site.

o Clone the designed gRNA into the pSpCas9(BB)-2A-GFP vector according to the
manufacturer's protocol.
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e IPSC Transfection:
o Culture patient-derived iPSCs to ~70-80% confluency.

o Co-transfect the iPSCs with the Cas9-gRNA plasmid and the wild-type ssODN donor
template using a suitable transfection reagent.[14] A molar ratio of 1:1 for plasmid to
sSODN is a good starting point.

o Include a GFP-only plasmid control.
» Selection of Edited Cells:
o 48 hours post-transfection, dissociate the cells into a single-cell suspension.

o Use Fluorescence-Activated Cell Sorting (FACS) to isolate the top 5-10% of GFP-
expressing cells, indicating successful uptake of the plasmid.[14]

o Plate the sorted cells at a very low density to allow for the growth of single-cell-derived
colonies.

e Screening and Validation:

(¢]

Once colonies are large enough, manually pick and expand them in separate wells.

[¢]

Extract genomic DNA from each expanded clone.

[¢]

Perform PCR using primers that flank the target region in PSEN2 exon 5.

[e]

Purify the PCR products and send for Sanger sequencing to identify clones with
successful homozygous or heterozygous correction of the N141| mutation.[2][14]

» Expansion of Corrected Clones:

o Expand the successfully edited iPSC clones and perform quality control (e.g., karyotyping,
pluripotency marker expression) before proceeding to functional assays.

Protocol 2: Generation of a PSEN2 Knockout Cell Line

This protocol outlines the generation of a knockout cell line, for instance, in N2A cells.[11][12]
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. Materials:
N2A (mouse neuroblastoma) or HEK293 cells
CRISPR-Cas9 expression vector

Two gRNAs targeting early exons of PSEN2 to create a larger deletion and ensure a
frameshift mutation.

Transfection reagent

Genomic DNA extraction kit

PCR primers flanking the targeted region

Western blot reagents and anti-PSEN2 antibody
. Methods:

gRNA Design: Design two gRNAs targeting an early, critical exon of the PSEN2 gene.
Targeting the same exon with two gRNAs can induce a deletion of the intervening sequence.

Transfection: Co-transfect the parental cells with the Cas9 plasmid and the two gRNA
expression plasmids.

Clonal Isolation: After 48-72 hours, dilute the cells and plate for single-colony isolation as
described in Protocol 1.

Screening:

o PCR: Screen genomic DNA from expanded clones via PCR. Clones with a deletion will
show a smaller PCR product compared to the wild-type allele.[12]

o Western Blot: Screen clones for the absence of PSEN2 protein expression to confirm
successful knockout at the protein level.[3]

Validation: Sequence the PCR products from potential knockout clones to confirm the
presence of a frameshift-inducing insertion/deletion (indel).
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Protocol 3: Functional Analysis - Quantification of
AB42/AB40 Ratio by ELISA

This protocol is used to assess y-secretase function following gene editing.

1. Materials:

 Differentiated neurons (from Protocol 1) or transfected KO cells (from Protocol 2)
e Cell culture medium

e AB42 and AB40 ELISA kits

o Plate reader

2. Methods:

o Sample Collection: Culture the cells for 48-72 hours. Collect the conditioned media from the
cells.

e ELISA Procedure:

o Perform the ELISA for AB42 and AB40 on the conditioned media samples according to the
manufacturer's instructions.

o Use the standard curves provided in the kits to determine the concentration (pg/mL) of
each A species.

o Data Analysis:
o Calculate the AB42/AB40 ratio for each sample.[14]

o Compare the ratios between mutant, corrected, and control cell lines. A pathogenic
PSEN2 mutation typically increases this ratio, while CRISPR correction should normalize
it.[7]
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Protocol 4: Functional Analysis - Electrophysiological
Assessment of Neurons

This protocol assesses the functional impact of PSEN2 mutations on neuronal excitability.[7]
[15]

1. Materials:
 Differentiated neurons on coverslips
o Patch-clamp rig (amplifier, micromanipulator, microscope)
e Glass pipettes
 Intracellular and extracellular recording solutions
2. Methods:
o Cell Preparation: Use neurons differentiated from iPSCs (mutant, corrected, control).
e Patch-Clamp Recording:
o Perform whole-cell patch-clamp recordings in current-clamp mode.

o Inject a series of square depolarizing currents of increasing amplitude to elicit action
potentials.

o Data Acquisition and Analysis:

o Measure key parameters such as the maximum number of spikes elicited, the height of
the first action potential, and the resting membrane potential.

o Compare these parameters across the different genotypes. Neurons with the PSEN2
N141I mutation show deficits, such as a reduced number of spikes, which are rescued
upon CRISPR-mediated correction.[7][15]

Conclusion
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The application of CRISPR-Cas9 technology has revolutionized the study of PSEN2 genetics
and function. By enabling precise genome editing in physiologically relevant models like
patient-derived iPSCs, researchers can directly test the pathogenic consequences of specific
mutations and confirm their causal role in cellular dysfunctions, such as altered A metabolism
and impaired neuronal activity.[6][7] The protocols and workflows described here provide a
framework for scientists to leverage this technology to further unravel the complexities of
PSENZ2 in Alzheimer's disease and to screen for potential therapeutic interventions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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